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Compound of Interest

Compound Name:
1-(Benzyloxy)-4-

(bromomethyl)benzene

Cat. No.: B113425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1-
(Benzyloxy)-4-(bromomethyl)benzene, a crucial reagent in various synthetic applications.

Adherence to these protocols is vital for ensuring laboratory safety and experimental success.

Hazard Identification and Personal Protective
Equipment (PPE)
1-(Benzyloxy)-4-(bromomethyl)benzene is a hazardous substance that requires careful

handling to prevent exposure. The primary hazards include skin corrosion, serious eye

damage, and potential harm if swallowed or inhaled.[1] A comprehensive personal protective

equipment (PPE) strategy is therefore mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 1-(Benzyloxy)-4-
(bromomethyl)benzene
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Protection Type Specific Equipment
Standard/Specificat
ion

Purpose

Eye and Face

Protection

Tightly fitting safety

goggles with side-

shields or a full-face

shield.

EN 166 (EU) or

NIOSH (US)

approved.

To protect eyes from

splashes and

corrosive vapors.

Skin Protection

Chemical-resistant

gloves (e.g., nitrile,

neoprene). Inspect

gloves prior to use.

Conforming to EU

Directive 89/686/EEC

and the standard EN

374.

To prevent skin

contact, which can

cause severe burns.

Body Protection

Fire/flame resistant

and impervious lab

coat or coveralls.

---

To protect against

splashes and

contamination of

personal clothing.

Respiratory Protection

Use in a well-

ventilated area or a

chemical fume hood.

If exposure limits are

exceeded or irritation

is experienced, use a

full-face respirator

with an appropriate

cartridge.

NIOSH/MSHA or

European Standard

EN 149 approved.

To prevent inhalation

of harmful vapors or

dust.

Quantitative Data and Physical Properties
Understanding the physicochemical properties of 1-(Benzyloxy)-4-(bromomethyl)benzene is

crucial for its safe handling and use in experiments.

Table 2: Physicochemical and Safety Data
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Property Value

Chemical Formula C₁₄H₁₃BrO

Molecular Weight 277.16 g/mol

Appearance Solid

Boiling Point 366°C at 760 mmHg

Signal Word Danger

Hazard Statements
H302 (Harmful if swallowed), H314 (Causes

severe skin burns and eye damage)

Occupational Exposure Limits (OELs)

No specific OELs have been established for 1-

(Benzyloxy)-4-(bromomethyl)benzene. For the

related compound, Benzyl bromide, the

following limits for Hydrogen Bromide are

provided as a reference: OSHA PEL: 3 ppm (8-

hour TWA); NIOSH REL: 3 ppm (ceiling);

ACGIH TLV: 3 ppm (ceiling).[2] It is

recommended to keep exposure to the lowest

possible level.[2]

Experimental Protocol: Williamson Ether Synthesis
This protocol details a general procedure for using 1-(Benzyloxy)-4-(bromomethyl)benzene
as an alkylating agent in a Williamson ether synthesis to prepare a benzyl ether. This reaction

is a common application for this reagent.

Materials:

1-(Benzyloxy)-4-(bromomethyl)benzene

A phenol or alcohol as the nucleophile

A suitable base (e.g., potassium carbonate, sodium hydride)

An appropriate solvent (e.g., acetone, DMF, acetonitrile)
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Reaction flask, condenser, magnetic stirrer, and heating mantle

Standard workup and purification equipment

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve the phenol or alcohol (1.0 equivalent) and the base (1.5-2.0 equivalents)

in the chosen solvent.

Addition of Reagent: To this stirring solution, add 1-(Benzyloxy)-4-(bromomethyl)benzene
(1.0-1.2 equivalents) portion-wise at room temperature.

Reaction Conditions: Heat the reaction mixture to an appropriate temperature (this will

depend on the solvent and substrates) and monitor the progress of the reaction using a

suitable technique, such as Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter off any

inorganic salts. The filtrate is then typically washed with water and brine to remove any

remaining base and water-soluble impurities.

Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate,

dichloromethane).

Drying and Concentration: Combine the organic layers, dry over an anhydrous drying agent

(e.g., sodium sulfate, magnesium sulfate), filter, and concentrate the solvent under reduced

pressure to obtain the crude product.

Purification: The crude product can be purified by recrystallization or column chromatography

to yield the pure benzyl ether.

Operational and Disposal Plans
Handling and Storage:

Handle 1-(Benzyloxy)-4-(bromomethyl)benzene in a well-ventilated chemical fume hood.

[3]
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Avoid contact with skin, eyes, and clothing.[4]

Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong bases and oxidizing agents.[3]

Keep away from heat, sparks, and open flames.[4]

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear the appropriate PPE as outlined in Table 1.

Absorb the spill with an inert, non-combustible material such as sand or vermiculite.[4]

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.[5]

Clean the spill area thoroughly with a suitable decontaminating agent.

Waste Disposal:

All waste containing 1-(Benzyloxy)-4-(bromomethyl)benzene or its byproducts must be

treated as hazardous waste.[6]

Collect halogenated organic waste in a designated, properly labeled container.[6] Do not mix

with non-halogenated waste.[6]

Contaminated materials such as gloves, filter paper, and pipette tips should be disposed of

as solid hazardous waste.[6]

Dispose of all waste in accordance with local, state, and federal regulations.[1] This may

involve neutralization with a reducing agent like sodium thiosulfate or incineration at a

licensed facility.[7]

Visualized Workflows and Relationships
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Safe Handling Workflow for 1-(Benzyloxy)-4-(bromomethyl)benzene
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Caption: Workflow for the safe handling of 1-(Benzyloxy)-4-(bromomethyl)benzene.
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Hazard, PPE, and Safety Measure Relationship
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Caption: Relationship between hazards, PPE, and safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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